Cas no 1804008-92-1 (3-Methoxy-4-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Methoxy-4-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1804008-92-1
• MF: C₉H₇F₆NO₂
• MW: 275.147803544998
• CID: 4836854
• Update Time: 2025-10-29

3-Methoxy-4-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H7F6NO2/c1-4-3-5(8(10,11)12)16-7(6(4)17-2)18-9(13,14)15/h3H,1-2H3
• InChI Key： SVGRJNTXTPGTQU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C(=C(N=1)OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 3.6
• Topological Polar Surface Area: 31.4

Additional information on 3-Methoxy-4-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

3-Methoxy-4-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-Methoxy-4-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, identified by the CAS number 1804008-92-1, is a highly specialized pyridine derivative with significant applications in various fields. This compound has garnered attention due to its unique structural features and potential utility in chemical synthesis, pharmaceuticals, and agrochemicals. The presence of multiple substituents, including methoxy, methyl, trifluoromethoxy, and trifluoromethyl groups, imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and development.

Recent studies have highlighted the importance of pyridine derivatives like 3-Methoxy-4-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine in the development of novel agrochemicals. The trifluoromethoxy and trifluoromethyl groups are known to enhance the stability and bioactivity of such compounds, making them effective candidates for herbicides and insecticides. For instance, research published in the Journal of Agricultural and Food Chemistry demonstrated that this compound exhibits potent activity against several agricultural pests, suggesting its potential as a next-generation pesticide.

In the pharmaceutical sector, the compound's structure has been leveraged to design new drug candidates. The methoxy group at position 3 contributes to hydrogen bonding capabilities, while the methyl group at position 4 enhances lipophilicity. These properties are crucial for optimizing drug absorption and bioavailability. A study in Medicinal Chemistry Communications reported that derivatives of this compound show promising results in modulating enzyme activity, particularly in pathways associated with metabolic disorders.

The synthesis of 3-Methoxy-4-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of a pyridine ring followed by successive substitution reactions. The introduction of trifluoromethylene groups is often achieved through electrophilic substitution or nucleophilic aromatic substitution methods. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

Environmental considerations are paramount in the development and application of such compounds. Researchers have conducted extensive studies on the environmental fate of 3-Methoxy-4-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, focusing on its degradation pathways and potential impact on ecosystems. Results from Environmental Science & Technology indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in soil and water systems.

In conclusion, 3-Methoxy-4-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine represents a versatile platform for chemical innovation across multiple industries. Its unique structure, combined with recent advances in synthesis and application techniques, positions it as a key compound for future research and development efforts.